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Get Quote

Introduction

4-Butoxy-2,6-difluorophenylacetic acid is a multifaceted organic molecule of interest in
medicinal chemistry and materials science. Its structural complexity, arising from the interplay
of a flexible butoxy chain, a rigid and electron-rich difluorophenyl core, and a reactive
carboxylic acid moiety, gives rise to a unique spectroscopic fingerprint. This guide provides an
in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data for this compound. In the absence of publicly available experimental
spectra, this document leverages predictive methodologies and comparative analysis with
structurally related compounds to offer a robust and scientifically grounded interpretation. This
approach is designed to empower researchers, scientists, and drug development professionals
in their efforts to identify, characterize, and utilize this compound.

The molecular structure, with the systematic numbering used for NMR assignments, is
presented below.
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Caption: Molecular structure of 4-Butoxy-2,6-difluorophenylacetic acid with atom numbering
for NMR assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules. The predicted *H and 3C NMR spectra of 4-Butoxy-2,6-difluorophenylacetic acid
are detailed below. Predictions are based on established chemical shift theory and data from
analogous compounds.

Experimental Protocol (Standard)

A standard protocol for acquiring high-quality *H and 3C NMR spectra for phenylacetic acid
derivatives is as follows:

o Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.7 mL of a
deuterated solvent, such as deuterated chloroform (CDCIls) or deuterated dimethyl sulfoxide
(DMSO-de). The choice of solvent can influence the chemical shift of the acidic proton.

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (&
= 0.00 ppm).

 Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

e 1H NMR Acquisition: Typical parameters include a 30° pulse angle, a 2-second relaxation
delay, and 16-32 scans.

e 13C NMR Acquisition: Typical parameters include a 30° pulse angle, a 2-second relaxation
delay, and a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-
noise ratio. Proton decoupling is typically used to simplify the spectrum.

Predicted *H NMR Spectral Data

The H NMR spectrum is expected to show distinct signals for the butoxy group, the aromatic
protons, the methylene protons of the acetic acid moiety, and the carboxylic acid proton.
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Proton Assignment

Predicted Chemical

Predicted Multiplicity

Predicted Coupling

Shift (8, ppm) Constant (J, Hz)
H-14' (CHs) 09-1.0 Triplet (t) ~7.4
H-13' (CH2) 14-16 Sextet or multiplet (m) ~7.5
Quintet or multiplet
H-12' (CHz) 1.7-1.9 ~7.0
(m)
H-11' (OCH2) 39-41 Triplet (t) ~6.5
Singlet (s) or Triplet (t) )
H-7 (CH2) 3.6-3.8 ~2.0 (if coupled to F)
dueto F
Doublet of doublets ~9.0 (ortho H-F), ~2.0
H-3, H-5 6.6 - 6.8 .
(dd) or Triplet (t) (meta H-H)
H-9 (COOH) 10.0-12.0 Broad singlet (br s)
Interpretation:

» Butoxy Group: The terminal methyl group (H-14") is expected to appear as a triplet upfield.

The two methylene groups (H-13' and H-12") will be multiplets, while the methylene group

attached to the ether oxygen (H-11") will be deshielded and appear as a triplet.

e Aromatic Protons: The two aromatic protons (H-3 and H-5) are chemically equivalent and are

expected to appear as a doublet of doublets or a triplet due to coupling with the adjacent

fluorine atoms.

o Methylene Protons: The methylene protons of the acetic acid moiety (H-7) are adjacent to

the aromatic ring and the carbonyl group, leading to a chemical shift in the range of 3.6-3.8

ppm. Coupling to the ortho-fluorine atoms may result in a triplet.

o Carboxylic Acid Proton: The acidic proton (H-9) is highly deshielded and will appear as a

broad singlet at a high chemical shift value. Its position is dependent on solvent and

concentration.

Predicted **C NMR Spectral Data
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The 13C NMR spectrum will show signals for each unique carbon atom in the molecule. The
fluorine atoms will cause splitting of the signals for the carbons to which they are attached and
often for carbons two or three bonds away.

_ Predicted Chemical Shift (9, Predicted Multiplicity (due to
Carbon Assignment

ppm) C-F coupling)

C-14' (CHs) 13-15 Singlet

C-13' (CH2) 19-21 Singlet

C-12' (CH2) 30-32 Singlet

C-11' (OCHz2) 68 -70 Singlet

C-7 (CHz) 40 - 43 Triplet
C-3,C-5 100 - 105 Doublet

C-1 110-115 Triplet

C-4 160 - 165 Singlet
C-2,C-6 162 - 167 Doublet of doublets
C-8 (C=0) 175 - 180 Singlet

Interpretation:

» Butoxy Group: The carbons of the butoxy group will appear in the upfield region of the
spectrum.

e Aromatic Carbons: The carbons of the difluorophenyl ring will have their chemical shifts
significantly influenced by the fluorine and butoxy substituents. The carbons directly bonded
to fluorine (C-2 and C-6) will show large C-F coupling constants and will be significantly
downfield. The carbon attached to the butoxy group (C-4) will also be downfield.

o Methylene Carbon: The methylene carbon of the acetic acid group (C-7) will likely appear as
a triplet due to coupling with the two ortho-fluorine atoms.
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e Carbonyl Carbon: The carbonyl carbon of the carboxylic acid (C-8) will be the most
deshielded carbon in the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.
The predicted IR spectrum of 4-Butoxy-2,6-difluorophenylacetic acid will be dominated by
absorptions from the carboxylic acid and ether functional groups.

Experimental Protocol (Standard)

e Sample Preparation: The spectrum can be obtained from a solid sample using the KBr pellet
method or from a solution in a suitable solvent (e.g., CCla).

 Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is typically used.

o Data Acquisition: The spectrum is usually recorded over the range of 4000-400 cm~1,

Predicted IR Absorption Bands

Wavenumber (cm—1) Vibration Intensity

O-H stretch (carboxylic acid

3300 - 2500 ] Strong, very broad
dimer)

3000 - 2850 C-H stretch (alkane) Medium
C=0 stretch (carboxylic acid

1710 - 1680 ) Strong, sharp
dimer)

~1600, ~1475 C=C stretch (aromatic ring) Medium

C-O stretch (ether and
1300 - 1200 ] ] Strong
carboxylic acid)

1200 - 1100 C-F stretch Strong

O-H bend (out-of-plane, )
~920 ] o Medium, broad
carboxylic acid dimer)

Interpretation:
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Carboxylic Acid: The most characteristic feature will be a very broad O-H stretching band
from 3300-2500 cm~1, which is indicative of a hydrogen-bonded carboxylic acid dimer.[1][2] A
strong and sharp carbonyl (C=0) absorption will be present around 1700 cm~1.[1][3]

Ether: A strong C-O stretching band is expected in the region of 1300-1200 cm~1, which will
likely overlap with the C-O stretch of the carboxylic acid.[4][5]

Aromatic Ring: Absorptions corresponding to C=C stretching in the aromatic ring will be
observed around 1600 and 1475 cm™2.

C-F Bonds: Strong absorptions due to C-F stretching are expected in the 1200-1100 cm~1
region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural confirmation.

Experimental Protocol (Standard)

lonization: Electron ionization (EI) is a common method for this type of molecule.
Electrospray ionization (ESI) in negative ion mode would also be effective, readily forming
the [M-H]~ ion.

Instrumentation: A variety of mass analyzers can be used, such as quadrupole, time-of-flight
(TOF), or ion trap.

Data Acquisition: The mass spectrum is recorded, showing the relative abundance of ions at
different mass-to-charge ratios (m/z).

Predicted Mass Spectrum Data

Molecular lon (M+e): The molecular ion peak is expected at m/z = 244. The presence of two
fluorine atoms will not result in a characteristic isotopic pattern as fluorine is monoisotopic.

Key Fragment lons:
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Predicted m/z Proposed Fragment Fragmentation Pathway

Loss of the carboxylic acid
199 [M - COOH]*

group

Alpha-cleavage of the butoxy
187 [M - C4HoO]*

group

Subsequent loss of CO from
141 [M - C4H20 - COJ*

the m/z 187 fragment

Rearrangement and
91 [C7H7]* (tropylium ion) fragmentation of the

phenylacetic acid backbone

Interpretation:

The fragmentation of 4-Butoxy-2,6-difluorophenylacetic acid under EIl conditions is expected
to proceed through several key pathways:

e Loss of the Carboxylic Acid Group: Cleavage of the bond between the methylene group and
the carbonyl carbon would result in the loss of a COOH radical (45 Da), leading to a

fragment at m/z 199.

o Alpha-Cleavage of the Ether: The C-O bond of the ether is susceptible to cleavage. Loss of
the butoxy radical (CaHeOe, 73 Da) would lead to a fragment at m/z 171. However, cleavage

of the alkyl chain is also likely.

o Cleavage of the Butyl Chain: Fragmentation of the butoxy group itself will lead to a series of
peaks corresponding to the loss of alkyl fragments.

e Tropylium lon Formation: A common fragmentation pathway for phenylacetic acid derivatives
is the formation of the stable tropylium ion at m/z 91.
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[M - COOH]*

m/z = 199
- COOH

]+ 4' [M - CaHsO]*
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Tropylium lon
m/z =91
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Caption: Predicted major fragmentation pathways for 4-Butoxy-2,6-difluorophenylacetic acid
in EI-MS.

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 4-Butoxy-
2,6-difluorophenylacetic acid. The detailed analysis of the expected H NMR, 13C NMR, IR,
and MS data, grounded in fundamental principles and comparative data, serves as a valuable
resource for the identification and characterization of this compound. While predicted data
offers a strong foundation, experimental verification remains the gold standard for unequivocal
structure confirmation. This guide should facilitate the interpretation of experimentally acquired
data and support the ongoing research and development efforts involving this important
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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